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Compound of Interest

Compound Name: Neodymium-142

Cat. No.: B577217 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of Neodymium-142 (¹⁴²Nd). As a stable isotope of neodymium, the primary hazards

associated with ¹⁴²Nd are chemical rather than radiological. Adherence to these procedures is

vital for ensuring personnel safety and minimizing environmental impact in the laboratory.

Hazard Identification and Risk Assessment
Neodymium and its compounds are considered to have low to moderate toxicity. The primary

routes of exposure are inhalation, ingestion, and skin/eye contact.

Key Hazards:

Skin and Eye Irritation: Direct contact with neodymium compounds can cause irritation.[1][2]

Respiratory Irritation: Inhalation of neodymium dust can irritate the respiratory tract and

mucous membranes.[1] Prolonged or repeated inhalation may lead to more severe

conditions such as lung granulomas.[1]

Flammability: Powdered neodymium metal is flammable and may ignite easily, posing a fire

and explosion hazard.[3]

Chemical Reactivity: Neodymium metal can react with water and acids to produce flammable

hydrogen gas.[3]
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While Neodymium-142 itself is stable, it is imperative to handle it with the care due to a

chemical substance with these potential hazards.

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling Neodymium-142 and its

compounds. The required equipment varies based on the physical form of the material being

handled.

PPE Category Solid/Ingot Form Powder/Dust Form
Solutions/Liquid
Suspensions

Hand Protection

Protective gloves

(e.g., nitrile) to prevent

skin contact.[4]

Chemically resistant

gloves (e.g., nitrile)

are required to avoid

skin contact.[4]

Chemically resistant

gloves (e.g., nitrile)

are required.

Eye Protection

Safety glasses or

goggles are required.

[4]

Direct vent or dust-

proof goggles are

required to protect

against airborne

particles.[4]

Chemical splash

goggles are required.

A face shield may be

necessary depending

on the procedure.

Body Protection

A lab coat or long-

sleeved clothing is

recommended to

minimize skin

exposure.[4]

A lab coat is required.

Consider a disposable

gown for procedures

generating significant

dust.

A chemically resistant

lab coat or apron is

required.

Respiratory Protection

Generally not required

under normal handling

conditions.

A NIOSH-approved

respirator is required if

handling outside of a

fume hood or if dust

generation is likely.

Not typically required

if handled in a fume

hood. Assess the

need based on the

volatility of the

solvent.

Operational Plans: Handling and Storage
Ventilation:
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Always handle Neodymium-142 compounds in a well-ventilated area.[5]

For procedures involving powders or volatile solutions, a certified chemical fume hood is

mandatory.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.

Weighing and Transfer: Conduct all weighing and transfer of powdered Neodymium-142
within a fume hood or a glove box to minimize dust generation and inhalation. Use non-

sparking tools when handling flammable neodymium powder.[6][7]

Solution Preparation: When dissolving neodymium compounds, add the solid to the solvent

slowly to avoid splashing. Be aware that some reactions, particularly with acids, may be

exothermic and produce flammable hydrogen gas.[3]

Cleanup: Clean all spills immediately. For solid spills, carefully sweep or vacuum the material

and place it in a sealed container for disposal.[5] Avoid dry sweeping which can generate

dust. For liquid spills, absorb with an inert material and place in a sealed container for

disposal.

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[2]

Storage:

Store Neodymium-142 in tightly sealed, clearly labeled containers.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong acids and oxidizers.[7]

Store flammable neodymium powder under an inert atmosphere, such as argon, or under

mineral oil to prevent ignition.[3][6]
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All waste containing Neodymium-142 must be treated as chemical waste and disposed of

according to institutional, local, state, and federal regulations.

Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, wipes, disposable liners, and

excess compound) in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Neodymium-142 in a designated, sealed,

and clearly labeled hazardous waste container. Do not pour neodymium-containing solutions

down the drain.[5][7]

Sharps: Any contaminated sharps (e.g., needles, razor blades) must be placed in a

designated sharps container.

Disposal Procedure:

Ensure all waste containers are properly sealed and labeled with the contents and

associated hazards.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Do not mix neodymium waste with other incompatible waste streams.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with lukewarm water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the immediate area. If the spill is large

or involves a flammable powder, alert personnel

and contact your institution's EHS department.

For small, manageable spills, follow the cleanup

procedures outlined above while wearing

appropriate PPE.

Fire

For fires involving neodymium powder, use a

Class D fire extinguisher (for combustible

metals). Do NOT use water, as it can react to

form flammable hydrogen gas.[6]
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Caption: Workflow for Safe Handling and Disposal of Neodymium-142.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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